Cas no 115713-49-0 (1,6-di-O-galloyl-2-O-p-coumaroyl-beta-D-glucose)

• Product Name: 1,6-di-O-galloyl-2-O-p-coumaroyl-beta-D-glucose
• CAS No: 115713-49-0
• MF: C₂₉H₂₆O₁₆
• MW: 630.507150173187
• CID: 2031412
• PubChem ID: 14034244
• Update Time: 2025-04-21

1,6-di-O-galloyl-2-O-p-coumaroyl-beta-D-glucose Chemical and Physical Properties

Names and Identifiers

• 1,6-di-O-galloyl-2-O-p-coumaroyl-beta-D-glucose
• 4’’’-Hydroxy-beta-D-Pyranose-2-Cinnamoyl-1, 6-digalloylglucose
• DTXSID701117847
• 115713-49-0
• I(2)-D-Glucopyranose, 2-[(2E)-3-(4-hydroxyphenyl)-2-propenoate] 1,6-bis(3,4,5-trihydroxybenzoate)

• Inchi： 1S/C29H26O16/c30-15-4-1-12(2-5-15)3-6-21(35)44-26-25(39)24(38)20(11-42-27(40)13-7-16(31)22(36)17(32)8-13)43-29(26)45-28(41)14-9-18(33)23(37)19(34)10-14/h1-10,20,24-26,29-34,36-39H,11H2/b6-3+/t20-,24-,25+,26-,29+/m1/s1
• InChI Key： NWXQDDDDBQYZGE-VTULTLKESA-N
• SMILES： O1[C@H]([C@@H]([C@H]([C@@H]([C@H]1COC(C1C=C(C(=C(C=1)O)O)O)=O)O)O)OC(/C=C/C1C=CC(=CC=1)O)=O)OC(C1C=C(C(=C(C=1)O)O)O)=O

Computed Properties

• Exact Mass: 630.12208474g/mol
• Monoisotopic Mass: 630.12208474g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 9
• Hydrogen Bond Acceptor Count: 16
• Heavy Atom Count: 45
• Rotatable Bond Count: 11
• Complexity: 1020
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 270Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins Tannins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Tannins